2-[2-(2-Carboxyanilino)anilino]benzoic acid
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Description
2-[2-(2-Carboxyanilino)anilino]benzoic acid is a benzamide derivative characterized by two ortho-substituted anilino groups attached to a central benzoic acid moiety. Its structure (C₁₉H₁₅N₂O₄; molecular weight 341.34 g/mol) includes a carboxylic acid group and two secondary amine linkages, which confer unique solubility and reactivity properties.
Properties
CAS No. |
6179-91-5 |
|---|---|
Molecular Formula |
C20H16N2O4 |
Molecular Weight |
348.4 g/mol |
IUPAC Name |
2-[2-(2-carboxyanilino)anilino]benzoic acid |
InChI |
InChI=1S/C20H16N2O4/c23-19(24)13-7-1-3-9-15(13)21-17-11-5-6-12-18(17)22-16-10-4-2-8-14(16)20(25)26/h1-12,21-22H,(H,23,24)(H,25,26) |
InChI Key |
QDNGOZZHJFTOOL-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)O)NC2=CC=CC=C2NC3=CC=CC=C3C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[2-(2-Carboxyanilino)anilino]benzoic acid typically involves multi-step organic reactions. One common method includes the reaction of 2-aminobenzoic acid with 2-nitrobenzoic acid under specific conditions to form the desired product. The reaction conditions often require a controlled temperature and the presence of catalysts to facilitate the reaction.
Industrial Production Methods
In an industrial setting, the production of 2-[2-(2-Carboxyanilino)anilino]benzoic acid may involve large-scale synthesis using automated reactors. The process includes the precise control of reaction parameters such as temperature, pressure, and pH to ensure high yield and purity of the final product.
Chemical Reactions Analysis
Types of Reactions
2-[2-(2-Carboxyanilino)anilino]benzoic acid undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form different derivatives.
Reduction: Reduction reactions can modify the functional groups present in the compound.
Substitution: The aromatic rings in the compound can undergo substitution reactions with various reagents.
Common Reagents and Conditions
Common reagents used in the reactions of 2-[2-(2-Carboxyanilino)anilino]benzoic acid include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and electrophiles for substitution reactions. The reaction conditions vary depending on the desired product but often involve specific temperatures and solvents.
Major Products
The major products formed from the reactions of 2-[2-(2-Carboxyanilino)anilino]benzoic acid depend on the type of reaction. For example, oxidation may yield carboxylated derivatives, while substitution reactions can introduce various functional groups onto the aromatic rings.
Scientific Research Applications
2-[2-(2-Carboxyanilino)anilino]benzoic acid has several scientific research applications, including:
Chemistry: Used as a precursor in the synthesis of more complex organic molecules.
Biology: Studied for its potential interactions with biological macromolecules.
Medicine: Investigated for its potential therapeutic properties and as a building block for drug development.
Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 2-[2-(2-Carboxyanilino)anilino]benzoic acid involves its interaction with specific molecular targets. The compound can bind to proteins and enzymes, affecting their activity and function. The pathways involved in its mechanism of action are complex and depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table summarizes key structural and functional differences between 2-[2-(2-Carboxyanilino)anilino]benzoic acid and selected analogs:
Key Findings from Comparative Studies:
Structural Influence on Solubility :
- The presence of trifluoromethyl groups (flufenamic acid) reduces aqueous solubility compared to carboxylic acid derivatives but enhances membrane permeability .
- Carbamoyl substituents (e.g., 2-[(2-Carbamoylphenyl)carbamoyl]benzoic acid) decrease polarity, limiting solubility in polar solvents .
Polymorphism and Crystallization: Flufenamic acid exhibits nine polymorphic forms, attributed to flexible hydrogen-bonding networks between the carboxylic acid and anilino groups. In contrast, analogs with bulkier substituents (e.g., tert-butyl) show reduced polymorphism due to steric hindrance .
Biological Activity: Flufenamic acid demonstrates anti-inflammatory activity via cyclooxygenase (COX) inhibition, while carboxyanilino derivatives (e.g., 2-[2-(2-Carboxyanilino)anilino]benzoic acid) are hypothesized to target metalloproteinases due to their chelating capacity .
Synthetic Challenges: Intramolecular cyclization during synthesis of 2-acylaminobenzoic acids (e.g., benzoxazinone formation) complicates the preparation of ortho-substituted analogs, necessitating protective group strategies .
Biological Activity
2-[2-(2-Carboxyanilino)anilino]benzoic acid is a complex organic compound with the molecular formula C20H16N2O4 and a molecular weight of approximately 348.4 g/mol. Its structure features multiple aromatic rings and functional groups, which contribute to its diverse biological activities. This article explores the biological activity of this compound, focusing on its interactions with biological macromolecules, potential therapeutic applications, and relevant research findings.
Chemical Structure and Properties
The compound exhibits a unique arrangement of functional groups, particularly two carboxyanilino moieties, which are crucial for its biological interactions. The presence of carboxyl groups enhances its solubility and reactivity, making it a suitable candidate for various biological applications.
The biological activity of 2-[2-(2-Carboxyanilino)anilino]benzoic acid primarily involves its interaction with proteins and enzymes. These interactions can influence various cellular functions, including enzyme activity modulation and protein binding affinity. Understanding these mechanisms is essential for elucidating the compound's therapeutic potential.
Antiproliferative Effects
Recent studies have highlighted the antiproliferative effects of related compounds on cancer cell lines. For instance, benzofuran-based carboxylic acids have shown significant inhibitory activity against human breast cancer cell lines (MCF-7 and MDA-MB-231) . Although specific data on 2-[2-(2-Carboxyanilino)anilino]benzoic acid is limited, its structural similarities suggest potential antiproliferative properties.
In Vitro Studies
In vitro studies have demonstrated that compounds structurally related to 2-[2-(2-Carboxyanilino)anilino]benzoic acid can induce apoptosis in cancer cells. For example, derivatives tested against MDA-MB-231 cells showed increased apoptosis rates, indicating that similar mechanisms may be applicable to this compound .
| Compound | Cell Line | IC50 (μM) | Apoptosis Induction |
|---|---|---|---|
| 9e | MDA-MB-231 | 2.52 ± 0.39 | Yes |
Structure-Activity Relationships (SAR)
The structure-activity relationships of related compounds indicate that modifications to the benzoic acid moiety can significantly affect biological activity. Compounds with ortho- and para-substituted benzoic acids exhibited enhanced inhibitory effects on carbonic anhydrases (CAs), which are crucial in various physiological processes . This suggests that similar modifications to 2-[2-(2-Carboxyanilino)anilino]benzoic acid could enhance its biological efficacy.
Case Studies
Several studies have explored the effects of compounds similar to 2-[2-(2-Carboxyanilino)anilino]benzoic acid in cancer research:
-
Benzofuran Derivatives : A study assessed the antiproliferative effects of benzofuran-based carboxylic acids against breast cancer cell lines, revealing significant cell cycle disturbances and pro-apoptotic actions .
- Findings : Compounds demonstrated IC50 values ranging from 0.56 to 5.1 μM against hCA IX isoforms, emphasizing their potential as anticancer agents.
- Carbonic Anhydrase Inhibition : Research into the inhibition of carbonic anhydrases by related compounds revealed varying degrees of inhibitory activity, suggesting that structural modifications could lead to improved therapeutic agents targeting these enzymes .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
